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Compound of Interest

Compound Name: 4-Methoxybenzoyl isothiocyanate

Cat. No.: B098682

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometric analysis of
4-methoxybenzoyl isothiocyanate. It includes detailed information on its fragmentation
patterns, predicted mass spectral data, experimental protocols for its analysis, and insights into
its biological significance as a potential therapeutic agent.

Compound Profile

o Compound Name: 4-Methoxybenzoyl isothiocyanate

Molecular Formula: CoH7NO2S[1]

Molecular Weight: 193.22 g/mol [1]

CAS Number: 16778-84-0[1]

Chemical Structure:

Mass Spectrometry Data

While direct experimental electron ionization (El) mass spectral data for 4-methoxybenzoyl
isothiocyanate is not readily available in public databases, a predicted fragmentation pattern
and key ions can be derived from the analysis of structurally similar compounds and general
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principles of mass spectrometry. The primary ionization will involve the removal of an electron
to form the molecular ion (M*s).

Predicted Electron lonization (EI) Mass Spectrum

The following table summarizes the predicted major fragment ions, their mass-to-charge ratio
(m/z), and their proposed structures. The relative abundance is an educated estimation based
on the stability of the fragments.

Predicted Relative

miz Predicted lon Proposed Structure
Abundance

[CoH7NO2S]*e [CH30-CsHa4-CO-

193 Moderate
(Molecular lon) NCS]*e

135 [CsH702]* [CH30-CsH4-COJ*+ High

107 [C7H70]" [CH30-CsHa]* Moderate

77 [CeHs]* [CeHs]* Low

58 [NCS]*e [N=C=S] " Low

Predicted Collision Cross Section (CCS) Data for Adducts

For analyses employing ion mobility-mass spectrometry, the following predicted collision cross-
section values for various adducts of 4-methoxybenzoyl isothiocyanate can be a valuable
reference.[2]

Adduct m/z Predicted CCS (A?)
[M+H]* 194.02702 138.1
[M+Na]* 216.00896 146.8
[M-H]- 192.01246 143.7
[M+NHa4]* 211.05356 158.6
[M+K]+ 231.98290 144.3
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Fragmentation Pathway

The fragmentation of 4-methoxybenzoyl isothiocyanate under electron ionization is expected
to proceed through several key pathways. The initial molecular ion can undergo fragmentation
to produce characteristic ions.

[M-NCS]* (m/z 135) -co [M-CO-NCS]* (m/z 107) - CH30 [M-CH30-CO-NCS]* (m/z 77)
4-Methoxybenzoyl cation 4-Methoxypheny! cation Phenyl cation

-NCs

[M]*+ (m/z 193)
4-Methoxybenzoyl isothiocyanate

- C8H702

[NCS]*e (m/z 58)
Isothiocyanate radical cation

Click to download full resolution via product page
Caption: Predicted EI fragmentation of 4-Methoxybenzoyl isothiocyanate.

Experimental Protocols

The following are detailed methodologies for the analysis of 4-methoxybenzoyl
isothiocyanate using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid
Chromatography-Mass Spectrometry (LC-MS). These protocols are based on established
methods for the analysis of aromatic isothiocyanates.[3][4][5]

4.1. Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This method is suitable for the analysis of volatile and thermally stable compounds like 4-
methoxybenzoyl isothiocyanate.

e Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron
ionization (EI) source.

e GC Column: Rtx-5MS (30 m x 0.25 mm ID, 0.25 pum film thickness) or equivalent 5% phenyl-
methylpolysiloxane column.[3]

e Injector:

o Temperature: 250 °C
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o Injection Mode: Splitless (1 pL injection volume)

e Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

e Oven Temperature Program:

o Initial temperature: 70 °C, hold for 2 minutes.

o Ramp to 200 °C at 10 °C/min.

o Ramp to 280 °C at 20 °C/min, hold for 5 minutes.

e Mass Spectrometer:

o lon Source Temperature: 230 °C

o lonization Energy: 70 eV

o Mass Range: m/z 40-450

o Scan Mode: Full scan

4.2. Liquid Chromatography-Mass Spectrometry (LC-MS) Protocol

LC-MS is a powerful technique for the analysis of a wide range of compounds and is
particularly useful for less volatile or thermally labile isothiocyanates and their metabolites.[6][7]

 Instrumentation: A high-performance liquid chromatograph (HPLC) or ultra-high-performance
liquid chromatograph (UHPLC) coupled to a tandem mass spectrometer (MS/MS) with an
electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.

e LC Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 um patrticle size).

o Mobile Phase:

o A:0.1% formic acid in water

o B: 0.1% formic acid in acetonitrile
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e Gradient Elution:

0-1 min: 30% B

o

1-8 min: 30-95% B

[¢]

8-10 min: 95% B

[¢]

[e]

10.1-12 min: 30% B (re-equilibration)
e Flow Rate: 0.3 mL/min
e Column Temperature: 40 °C
e Mass Spectrometer (Tandem MS):
o |onization Mode: Positive ESI
o Capillary Voltage: 3.5 kV
o Source Temperature: 150 °C
o Desolvation Temperature: 400 °C
o Collision Gas: Argon
o MRM Transitions (Predicted):
= Quantitative: 194 > 135
» Qualitative: 194 > 107

Biological Activity and Signaling Pathway

Isothiocyanates, the class of compounds to which 4-methoxybenzoyl isothiocyanate
belongs, are known for their potent biological activities, including anticancer properties.[8] A
primary mechanism of action for many isothiocyanates is the inhibition of tubulin
polymerization.[9][10] Tubulin is a critical protein that polymerizes to form microtubules, which
are essential components of the cytoskeleton and the mitotic spindle.
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By inhibiting tubulin polymerization, these compounds disrupt the formation of the mitotic

spindle, leading to an arrest of the cell cycle at the G2/M phase.[11][12][13] This prolonged

mitotic arrest can ultimately trigger apoptosis (programmed cell death) in cancer cells.

Drug Action
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Caption: Inhibition of tubulin polymerization and cell cycle arrest.

Experimental Workflow

The following diagram illustrates a typical experimental workflow for the analysis of 4-
methoxybenzoyl isothiocyanate from a sample matrix.
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Caption: General workflow for mass spectrometric analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b098682#mass-spectrometry-of-4-
methoxybenzoyl-isothiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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